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Compound of Interest

Compound Name: Licoricesaponin E2

Cat. No.: B608570

An In-depth Technical Guide to Licoricesaponin
E2

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and
biological properties of Licoricesaponin E2, a significant triterpenoid saponin isolated from the
roots of Glycyrrhiza species. This document consolidates key data on its molecular
characteristics, biological activities, and underlying mechanisms of action, supported by
detailed experimental methodologies and pathway diagrams.

Physicochemical Properties

Licoricesaponin E2 is a complex triterpenoid saponin primarily derived from the roots of plants
like Glycyrrhiza uralensis and Glycyrrhiza inflata[1][2]. Its structure features a dammarane-type
skeleton attached to multiple sugar moieties[1].

Table 1: Physical and Chemical Data for Licoricesaponin E2
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Property

Value

Reference(s)

CAS Number

119417-96-8

[1](21[3]

Molecular Formula

Ca2He60016

(112131

Molecular Weight

820.92 g/mol

[11(31[4]

Exact Mass

820.3881 Da

[1]2]

IUPAC Name

(2S,3S,4S,5R,6R)-6-
[(2R,3R,4S,5S,6S)-6-carboxy-
2-
[(1R,2R,5S,6R,9R,11S,14S,1
5R,19S,21R)-2,5,6,10,10,14,2
1-heptamethyl-16,22-dioxo-23-

oxahexacyclo[19.2.1.02,1°.05,18,

08,15.0°,14]tetracos-17-en-11-
ylloxy]-4,5-dihydroxyoxan-3-
ylloxy-3,4,5-trihydroxyoxane-2-

carboxylic acid

[1](2]

Synonyms

Licorice-saponin E2

[1](2]

Physical Description

Powder

[3]

Solubility

Soluble in DMSO, Pyridine,

Methanol, and Ethanol

[1]3]

Storage Conditions

Short term (days to weeks):
Dry, dark, at 0-4°C. Long term
(months to years): -20°C

[1]

Source

Roots of Glycyrrhiza uralensis

and Glycyrrhiza inflata

[1](21[3]

Biological Activities and Therapeutic Potential

Licoricesaponin E2, along with other constituents of licorice, exhibits a wide range of

biological activities, making it a compound of significant interest for pharmaceutical research.
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Table 2: Summary of Biological Activities
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Activity Description Reference(s)

Inhibits the production of pro-
inflammatory cytokines. The
anti-inflammatory mechanism
Anti-inflammatory of licorice compounds is linked
to the modulation of key
signaling pathways such as
NF-kB and MAPK][1][5][6].

Demonstrates the ability to
scavenge free radicals,
thereby protecting cells from
o oxidative stress[1][7]. This
Antioxidant o _ o
activity is crucial for mitigating
cellular damage involved in
numerous pathological

conditions.

The aglycones (hydrolyzed
forms) of Licoricesaponin E2
and related saponins have
shown inhibitory effects on the
growth of various human
cancer cell lines, with ICso
Anticancer values ranging from 18.3 to
41.6 pmol/L[3]. The anticancer
mechanisms of licorice
components include inducing
apoptosis and cell cycle arrest
through the modulation of
pathways like PI3K/Akt and

MAPKI8][9][10].

Research indicates a
] protective effect on liver cells
Hepatoprotective ) )
against damage induced by

toxins and oxidative stress[1].
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Shows activity against a
variety of pathogenic
o ] microorganisms, suggesting
Antimicrobial ] o
potential applications as a
natural antimicrobial agent[1]

[11].

Signaling Pathways and Mechanisms of Action

The therapeutic effects of licorice compounds, including saponins like Licoricesaponin E2, are
largely attributed to their ability to modulate critical intracellular signaling pathways involved in
inflammation and cell proliferation.

The Nuclear Factor-kappa B (NF-kB) pathway is a central regulator of the inflammatory
response. In unstimulated cells, NF-kB is sequestered in the cytoplasm by its inhibitor, IkBa.
Inflammatory stimuli trigger the phosphorylation and subsequent degradation of IkBa, allowing
NF-kB to translocate to the nucleus and activate the transcription of pro-inflammatory genes.
Licorice flavonoids and saponins have been shown to suppress NF-kB activation by preventing
the degradation of IkBa[5][6][12].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b608570?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

